Cas no 53589-30-3 (Phosphonic acid, (2-chloropropyl)-)

Phosphonic acid, (2-chloropropyl)- structure
53589-30-3 structure
Product Name:Phosphonic acid, (2-chloropropyl)-
CAS No:53589-30-3
MF:C3H8ClO3P
MW:158.520581245422
CID:356910
PubChem ID:18534508
Update Time:2025-04-19

Phosphonic acid, (2-chloropropyl)- Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, (2-chloropropyl)-
    • 2-chloropropylphosphonic acid
    • DTXSID50594888
    • 53589-30-3
    • SCHEMBL2514857
    • (2-chloropropyl)phosphonic acid
    • Inchi: 1S/C3H8ClO3P/c1-3(4)2-8(5,6)7/h3H,2H2,1H3,(H2,5,6,7)
    • InChI Key: ZFFPZOJIBMKDGH-UHFFFAOYSA-N
    • SMILES: ClC(C)CP(=O)(O)O

Computed Properties

  • Exact Mass: 157.99004
  • Monoisotopic Mass: 157.9899588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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